1-(5-Isopropyloxypyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol
• IUPAC Name: 5-methyl-1-(5-propan-2-yloxypyridin-2-yl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H15N3O3/c1-8(2)19-10-4-5-12(14-6-10)16-9(3)11(7-15-16)13(17)18/h4-8H,1-3H3,(H,17,18)
• InChI Key: LJRAEMFXKMJPET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=NC=C(C=C2)OC(C)C)C(=O)O

Description

1-(5-Isopropyloxypyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H15N3O3 and its molecular weight is 261.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropylbromide (164 μl) was added to a suspension of 1-(5-hydroxypyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester (333 mg) and potassium carbonate (558 mg) in N,N-dimethylformamide (1.5 ml) and stirred at 80° C. for 2.5 hours. Water was added to the reaction solution and extracted with ethyl acetate. The organic layer was washed with water and saturated brine, dried over anhydrous sodium sulfate and concentrated in vacuo. The resulting residue was reacted and treated in a similar manner as Reference Example 24(3) to give the titled compound (152 mg) as a white solid.